Cas no 2962-89-2 (Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-, 5-oxide)

• Product Name: Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-, 5-oxide
• CAS No: 2962-89-2
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 276829
• PubChem ID: 928025
• Update Time: 2025-04-19

Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-, 5-oxide Chemical and Physical Properties

Names and Identifiers

• Benzo[g]pteridine-2,4(1H,3H)-dione,1,3-dimethyl-, 5-oxide
• 1,3-dimethyl-5-oxidobenzo[g]pteridin-5-ium-2,4-dione
• 1,3-Dimethyl alloxazin-5-oxid
• 1,3-Dimethyl-alloxazin-5-N-oxid
• 1,3-Dimethyl-alloxazin-5-oxyd
• 1,3-Dimethylalloxazine 5-oxide
• Alloxazine,3-dimethyl-,5-oxide
• Alloxazine,3-dimethyl-, 5-oxide
• NSC99413
• AKOS030488787
• Benzo[g]pteridine-2,3H)-dione, 1,3-dimethyl-, 5-oxide
• NSC-99413
• 1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrobenzo[g]pteridine 5-oxide
• 2962-89-2
• DTXSID00358972
• 1,3-Dimethyl-5-oxo-5lambda~5~-benzo[g]pteridine-2,4(1H,3H)-dione

• Inchi： 1S/C12H10N4O3/c1-14-10-9(11(17)15(2)12(14)18)16(19)8-6-4-3-5-7(8)13-10/h3-6H,1-2H3
• InChI Key： MVKNYUICWFRHJT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3C=CC=CC=3[N+]=2[O-])N(C)C(N1C)=O

Computed Properties

• Exact Mass: 258.07500
• Monoisotopic Mass: 258.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 82.35000
• LogP: 0.21390